Cas no 94670-25-4 (1-(3-bromo-4-methoxyphenyl)ethan-1-ol)

1-(3-bromo-4-methoxyphenyl)ethan-1-ol structure
94670-25-4 structure
Product Name:1-(3-bromo-4-methoxyphenyl)ethan-1-ol
CAS No:94670-25-4
MF:C9H11BrO2
MW:231.086442232132
MDL:MFCD08442312
CID:1984505
PubChem ID:12542429
Update Time:2024-10-25

1-(3-bromo-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3-bromo-4-methoxy-a-methyl-
    • 1-(3-Bromo-4-methoxyphenyl)ethanol
    • Benzenemethanol, 3-bromo-4-methoxy-α-methyl-
    • 1-(3-bromo-4-methoxyphenyl)ethan-1-ol
    • EN300-31383
    • (S)-1-(3-Bromo-4-methoxyphenyl)ethan-1-ol
    • 3-Bromo-4-methoxy-a-methylbenzenemethanol
    • CS-0275082
    • AKOS000125374
    • SCHEMBL15192487
    • 94670-25-4
    • G63537
    • MDL： MFCD08442312
    • Inchi： 1S/C9H11BrO2/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-6,11H,1-2H3
    • InChI Key： KQHQGTDOJDHQGX-UHFFFAOYSA-N
    • SMILES： C(C1C=CC(OC)=C(Br)C=1)(O)C

Computed Properties

  • Exact Mass: 229.99424g/mol
  • Monoisotopic Mass: 229.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.5Ų

1-(3-bromo-4-methoxyphenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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1-(3-bromo-4-methoxyphenyl)ethanol
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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Enamine
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Enamine
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Enamine
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